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Compound of Interest

Compound Name: Rivanicline oxalate

Cat. No.: B1663659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Rivanicline oxalate solutions using Dimethyl Sulfoxide (DMSO), a common solvent for in vitro

and in vivo research. The information is intended to ensure accurate and reproducible

experimental outcomes.

Physicochemical and Pharmacological Properties
Rivanicline oxalate is the oxalate salt of Rivanicline, a potent and selective partial agonist of

the α4β2 nicotinic acetylcholine receptor (nAChR).[1][2] It is a valuable tool for investigating the

role of this specific nAChR subtype in various physiological and pathological processes.
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Property Value Source

Molecular Formula C₁₂H₁₆N₂O₄ [2]

Molecular Weight 252.27 g/mol [2]

CAS Number 220662-95-3 [1]

Appearance White solid [3]

Purity ≥98% [2]

Target
α4β2 nicotinic acetylcholine

receptor
[1][2]

Binding Affinity (Kᵢ) 26 nM for α4β2 nAChR [1][2]

Solubility and Storage
While specific quantitative solubility data for Rivanicline oxalate in 100% DMSO is not readily

available, its solubility in sterile water is reported to be up to 100 mM.[3] For a related salt,

Rivanicline hemioxalate, a solubility of at least 2.5 mg/mL is reported in a vehicle containing

10% DMSO.[4] Based on available data from chemical suppliers, a 10 mM stock solution in

DMSO is readily achievable.

Parameter Recommendation Source

Solvent Dimethyl Sulfoxide (DMSO) [4]

Stock Solution Concentration 10 mM Inferred from supplier data

Storage of Solid -20°C for up to 3 years [5]

Storage of DMSO Stock

Solution

-80°C for up to 6 months;

-20°C for up to 1 month
[4]

Note: It is always recommended to perform a small-scale solubility test before preparing a large

volume of stock solution.
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Preparation of a 10 mM Rivanicline Oxalate Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Rivanicline oxalate in

DMSO.

Materials:

Rivanicline oxalate (MW: 252.27 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate Reagents: Allow the vial of Rivanicline oxalate and the DMSO to come to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out 2.52 mg of Rivanicline oxalate and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Rivanicline
oxalate.

Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) or brief sonication can be used to aid dissolution if

necessary.[4]

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to
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6 months) or at -20°C for short-term storage (up to 1 month).[4] Avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions
Prepare working solutions by diluting the 10 mM DMSO stock solution with the appropriate cell

culture medium or physiological buffer immediately before use.

Important Considerations:

The final concentration of DMSO in the experimental system should be kept low (typically

<0.5%) to avoid solvent-induced cellular toxicity.

Perform a vehicle control experiment using the same final concentration of DMSO as in the

Rivanicline oxalate-treated samples.
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Stock Solution Preparation

Working Solution Preparation

Start: Equilibrate Reagents

Weigh 2.52 mg Rivanicline Oxalate

Add 1 mL DMSO

Vortex to Dissolve
(Warm/Sonicate if needed)

Aliquot into single-use tubes

Store at -80°C or -20°C

Thaw a single aliquot

Dilute with experimental buffer

Use immediately in experiment
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Caption: Workflow for Rivanicline Oxalate Solution Preparation.
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Caption: Postulated α4β2 nAChR Metabotropic Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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